Cas no 918799-08-3 (1,3-Pentanediol, 2-methyl-1-(4-nitrophenyl)-, (1S,2R,3R)-)
918799-08-3 structure
Product Name:1,3-Pentanediol, 2-methyl-1-(4-nitrophenyl)-, (1S,2R,3R)-
CAS No:918799-08-3
MF:C12H17NO4
MW:239.267683744431
CID:770875
PubChem ID:71426396
Update Time:2025-04-19
1,3-Pentanediol, 2-methyl-1-(4-nitrophenyl)-, (1S,2R,3R)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Pentanediol, 2-methyl-1-(4-nitrophenyl)-, (1S,2R,3R)-
- DTXSID40845154
- (1S,2R,3R)-2-methyl-1-(4-nitrophenyl)pentane-1,3-diol
- 918799-08-3
-
- Inchi: 1S/C12H17NO4/c1-3-11(14)8(2)12(15)9-4-6-10(7-5-9)13(16)17/h4-8,11-12,14-15H,3H2,1-2H3/t8-,11-,12+/m1/s1
- InChI Key: FOOWCZAPFNVTAR-FXAINCCUSA-N
- SMILES: O[C@H](CC)[C@@H](C)[C@@H](C1C=CC(=CC=1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 239.11575802g/mol
- Monoisotopic Mass: 239.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 86.3Ų
1,3-Pentanediol, 2-methyl-1-(4-nitrophenyl)-, (1S,2R,3R)- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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